2-Nitropyridine-4-carbonyl chloride

• CAS No.: 60780-81-6
• Molecular Formula: C6H3ClN2O3
• Molecular Weight: 186.55 g/mol
• IUPAC Name: 2-nitropyridine-4-carbonyl chloride
• InChI: InChI=1S/C6H3ClN2O3/c7-6(10)4-1-2-8-5(3-4)9(11)12/h1-3H
• InChI Key: KFZRWMUIUQWOHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)Cl)[N+](=O)[O-]

Description

2-Nitropyridine-4-carbonyl chloride is a useful research compound. Its molecular formula is C6H3ClN2O3 and its molecular weight is 186.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.8 g. of 2-nitroisonicotinic acid and 30 ml. of thionyl chloride were refluxed for 3 hours. An excess of thionyl chloride was distilled off to leave 2-nitroisonicotinoyl chloride as an oil. The obtained acid chloride was added to 5 ml. of pyridine at -15° C., and to the resulting solution was added 1.5 g. of m-toluylamide. The mixture was stirred at room temperature for 1 hour and the solvent was evaporated at 40° C under reduced pressure. The residue was then purified by silica gel chromatography and recrystallized from ethyl acetate-n-hexane to yield 250 mg. of the desired crystals.